6-[4-(Benzenesulfinyl)butoxy]-1,4-dihydro-2H-3,1-benzoxazin-2-one

• CAS RN: 89431-94-7
• Molecular Formula: C18H19NO4S
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 6-[4-(benzenesulfinyl)butoxy]-1,4-dihydro-3,1-benzoxazin-2-one
• InChI: InChI=1S/C18H19NO4S/c20-18-19-17-9-8-15(12-14(17)13-23-18)22-10-4-5-11-24(21)16-6-2-1-3-7-16/h1-3,6-9,12H,4-5,10-11,13H2,(H,19,20)
• InChI Key: DNLGNGGWLHHBHW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)OCCCCS(=O)C3=CC=CC=C3)NC(=O)O1

Description

6-[4-(Benzenesulfinyl)butoxy]-1,4-dihydro-2H-3,1-benzoxazin-2-one is a useful research compound. Its molecular formula is C18H19NO4S and its molecular weight is 345.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared analogously to Example 2 from 6-(4-phenylmercapto-butoxy)-4H-3,1-benzoxazin-2-one and hydrogen peroxide.

Synthesis routes and methods II

Procedure details

An amount of 4.2 gm (0.0133 mol) of 2-amino-5-(4-phenylsulfinylbutoxy)-benzyl alcohol [prepared from 2-nitro-5-(4-phenylsulfinyl-butoxy)-benzyl alcohol by catalytic hydrogenation] is dissolved in 150 ml of chloroform and mixed with 6.9 gm (0.05 mol) of potassium carbonate. Ten milliliters of a 20% solution of phosgene in toluene is slowly added dropwise to this mixture under stirring. After further stirring for two hours, the solution is washed with water and dried with sodium sulfate, and the solvents are distilled off in vacuo. The residue is recrystallized from ethyl acetate/cyclohexane.

Synthesis routes and methods III

Procedure details